Cas no 55805-17-9 (3-(1,1-difluoroethyl)benzoic acid)

• Product Name: 3-(1,1-difluoroethyl)benzoic acid
• CAS No: 55805-17-9
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD20640021
• CID: 1595654
• PubChem ID: 22261553
• Update Time: 2025-04-21

3-(1,1-difluoroethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1,1-difluoroethyl)-
• 3-(1,1-Difluoroethyl)benzoic acid
• MFCD20640021
• F53138
• DB-228265
• AKOS023599376
• TS-02595
• CS-0453590
• 55805-17-9
• EN300-1614189
• SCHEMBL3932481
• 3-(1,1-difluoroethyl)benzoicacid
• 3-(1,1-difluoroethyl)benzoic acid

• MDL： MFCD20640021
• Inchi： 1S/C9H8F2O2/c1-9(10,11)7-4-2-3-6(5-7)8(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： DWMFGAQGWWWTBF-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 186.04924
• Monoisotopic Mass: 186.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids